Cas no 924645-44-3 (1H-Thieno[2,3-c]pyrazole-5-carboxylic acid, 1-ethyl-3-phenyl-)

1H-Thieno[2,3-c]pyrazole-5-carboxylic acid, 1-ethyl-3-phenyl- structure
924645-44-3 structure
Product Name:1H-Thieno[2,3-c]pyrazole-5-carboxylic acid, 1-ethyl-3-phenyl-
CAS No:924645-44-3
MF:C14H12N2O2S
MW:272.322281837463
CID:1972736
PubChem ID:61265702
Update Time:2025-04-21

1H-Thieno[2,3-c]pyrazole-5-carboxylic acid, 1-ethyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Thieno[2,3-c]pyrazole-5-carboxylic acid, 1-ethyl-3-phenyl-
    • 1-ethyl-3-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxylic acid
    • AKOS010517072
    • 924645-44-3
    • SCHEMBL733174
    • DA-00772
    • DTXSID801190573
    • Inchi: 1S/C14H12N2O2S/c1-2-16-13-10(8-11(19-13)14(17)18)12(15-16)9-6-4-3-5-7-9/h3-8H,2H2,1H3,(H,17,18)
    • InChI Key: UWIGHBSEGJLDDD-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=CC2C(C3C=CC=CC=3)=NN(CC)C1=2

Computed Properties

  • Exact Mass: 272.06194880Da
  • Monoisotopic Mass: 272.06194880Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 83.4Ų
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